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Compound of Interest

3-Phenyl-2,5-dihydrothiophene
1,1-dioxide

Cat. No.: B1348179

Compound Name:

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of the Physical Properties of 3-Phenyl-2,5-dihydrothiophene
1,1-dioxide

Executive Summary

This technical guide addresses the physical properties of the compound 3-Phenyl-2,5-
dihydrothiophene 1,1-dioxide. An extensive search of scientific literature and chemical
databases reveals a significant scarcity of experimentally determined physical and spectral
data for this specific molecule. While basic identifiers such as molecular formula and weight are
established, critical experimental parameters including melting point, boiling point, and
solubility have not been reported in the available literature.

This document summarizes the limited information available for 3-Phenyl-2,5-
dihydrothiophene 1,1-dioxide and, for comparative context, provides a more detailed
overview of the well-characterized parent compound, 2,5-dihydrothiophene 1,1-dioxide
(commonly known as sulfolene). This information is intended to provide a foundational
understanding for researchers and professionals working with related chemical structures.

General Information on 3-Phenyl-2,5-
dihydrothiophene 1,1-dioxide
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Basic molecular information for 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide has been
identified from chemical supplier databases.

Property Value Source
Molecular Formula C10H1002S [1]
Molecular Weight 194.25 g/mol [1]
CAS Number 57465-40-4 [1]

No experimental data for the following physical properties of 3-Phenyl-2,5-dihydrothiophene
1,1-dioxide could be retrieved from the searched resources:

¢ Melting Point

Boiling Point

Solubility

Density

Spectroscopic Data (*H NMR, 3C NMR, IR, Mass Spectrometry)

The lack of this information in public databases suggests that the compound is not widely
synthesized or characterized. Researchers requiring this data would likely need to perform
experimental determination following a synthesis of the compound.

Physical Properties of the Parent Compound: 2,5-
Dihydrothiophene 1,1-dioxide (Sulfolene)

Due to the absence of data for the phenyl-substituted derivative, the physical properties of the
parent compound, 2,5-dihydrothiophene 1,1-dioxide (sulfolene), are provided below for
reference. These values can serve as a baseline for estimating the properties of its derivatives.

Table of Physical Properties for 2,5-Dihydrothiophene 1,1-dioxide
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Experimental

Property Value . Source
Conditions

Melting Point 65-66 °C - [2]

Appearance White crystalline solid - [2]

Solubilit Soluble in water and 2]
olubili -
Y many organic solvents

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-Phenyl-
2,5-dihydrothiophene 1,1-dioxide are not available as the data itself has not been published.
However, standard methodologies for determining these properties are well-established in the

field of chemistry.

A generalized workflow for the synthesis and characterization of a novel compound like 3-
Phenyl-2,5-dihydrothiophene 1,1-dioxide is presented below.
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A generalized workflow for the synthesis and characterization of a chemical compound.

Signaling Pathways and Logical Relationships
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The conducted research did not identify any described signaling pathways or complex logical
relationships involving 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide that would necessitate
visualization.

Conclusion

There is a notable lack of publicly available, experimentally determined physical and spectral
data for 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide. Researchers and drug development
professionals interested in this specific compound should be prepared to undertake its
synthesis and subsequent characterization to determine its physical properties. The data for
the parent compound, 2,5-dihydrothiophene 1,1-dioxide (sulfolene), can be used as a
preliminary reference. Future work should focus on the synthesis and thorough characterization
of 3-Phenyl-2,5-dihydrothiophene 1,1-dioxide to fill this data gap in the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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